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Compound of Interest

Compound Name: Valeryl salicylate

Cat. No.: B1662393

For researchers, scientists, and drug development professionals, the safe and compliant
disposal of chemical waste is a critical component of laboratory operations. This guide provides
detailed, step-by-step instructions for the proper disposal of valeryl salicylate, ensuring the
safety of laboratory personnel and the protection of the environment. Adherence to these
procedures is essential for maintaining a safe laboratory environment and complying with
regulatory standards.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet
(SDS) for valeryl salicylate and to be situated in a well-ventilated area, preferably within a
chemical fume hood. Always adhere to good industrial hygiene and safety practices.

Personal Protective Equipment (PPE): The use of appropriate PPE is mandatory to prevent
skin and eye contact.
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PPE Component Specification Purpose

To prevent skin contact.

Gl Nitrile or other chemically Contaminated gloves should
oves
resistant gloves be disposed of as hazardous
waste.[1]

] Safety glasses with side
Eye Protection ) To protect eyes from splashes.
shields or goggles

To protect skin and clothing
Lab Coat Standard laboratory coat o
from contamination.

Step-by-Step Disposal Protocol

Valeryl salicylate is classified as harmful if swallowed and is considered slightly hazardous to
water, meaning it should not be disposed of down the drain. The proper disposal method is
through your institution's Environmental Health and Safety (EHS) or equivalent hazardous
waste program.[2][3]

1. Waste ldentification and Segregation:

o Treat all valeryl salicylate waste, including empty containers and contaminated labware, as
hazardous chemical waste.[3][4]

» Do not mix valeryl salicylate with other incompatible waste streams. Store it separately to
await disposal.

2. Container Selection and Labeling:

o Container: Use a suitable, leak-proof container for collecting valeryl salicylate waste.
Plastic containers are often preferred over glass to minimize the risk of breakage.[2][5] The
container must be in good condition with a secure lid.[4]

o Labeling: As soon as waste is added to the container, it must be labeled with a hazardous
waste tag provided by your institution's EHS department.[3] The label must include:

o The words "Hazardous Waste".[2]
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o The full chemical name: "Valeryl Salicylate". Do not use abbreviations or chemical
formulas.[2]

o The quantity of waste in the container.
o The date of waste generation.[2]
o The location of origin (e.g., building and room number).[2]

o The name and contact information of the principal investigator.[2]

[e]

Appropriate hazard pictograms (e.g., GHSO07 for "Harmful").[2]
. Waste Accumulation and Storage:
Keep the hazardous waste container tightly closed except when adding waste.[4]

Store the container in a designated satellite accumulation area within the laboratory, at or
near the point of generation.[5]

Ensure the storage area has secondary containment to capture any potential leaks.[3]
. Disposal of Empty Containers:
A container that held valeryl salicylate should be treated as hazardous waste.[4]

For a container to be considered non-hazardous and disposed of in the regular trash, it
would need to be triple-rinsed with a suitable solvent.[4] The resulting rinsate must be
collected and disposed of as hazardous waste.[3][4] After rinsing, all chemical labels must be
defaced or removed before the container is discarded.[3]

. Arranging for Disposal:

Once the waste container is full or you are ready for disposal, contact your institution's EHS
or hazardous waste program to schedule a pickup.[2][5]

Do not transport hazardous waste yourself.[3] Trained EHS personnel will collect the waste
from your laboratory.[3]
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Quantitative Hazard Data

The following table summarizes the key hazard information for valeryl salicylate, derived from
its Safety Data Sheet.

Hazard Classification Data/Rating Source

Acute Toxicity - Oral 4 (H302:

Harmful if swallowed)

GHS Classification

NFPA Ratings Health: 1, Fire: 0, Reactivity: O

Water hazard class 1 (Self-
Environmental Hazard assessment): slightly

hazardous for water

Disposal Workflow Diagram

The following diagram outlines the logical steps and decision points for the proper disposal of
valeryl salicylate.
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Caption: Workflow for the safe disposal of valeryl salicylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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